(1-Isobutylcyclobutyl)methanol

• Molecular Formula: C9H18O
• Molecular Weight: 142.24 g/mol
• IUPAC Name: [1-(2-methylpropyl)cyclobutyl]methanol
• InChI: InChI=1S/C9H18O/c1-8(2)6-9(7-10)4-3-5-9/h8,10H,3-7H2,1-2H3
• InChI Key: ATZAVHXCGFSBKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CCC1)CO

Description

(1-Isobutylcyclobutyl)methanol is a cyclobutane derivative featuring an isobutyl group (-CH₂CH(CH₃)₂) and a hydroxymethyl (-CH₂OH) substituent on the same carbon of the cyclobutane ring. This compound is of interest in organic synthesis and materials science due to its steric and electronic properties, influenced by the cyclobutane ring and substituents.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular features of (1-Isobutylcyclobutyl)methanol and related compounds:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Substituents on Cyclobutane	Notable Features
(1-Isobutylcyclobutyl)methanol	C₉H₁₈O	142.23*	Isobutyl, Hydroxymethyl	High steric bulk, hydrophobic
(1-Methylcyclobutyl)methanol	C₆H₁₂O	100.16	Methyl, Hydroxymethyl	Compact structure, polar
(1-[(Methylamino)methyl]cyclobutyl)methanol	C₇H₁₅NO	129.20	Methylaminomethyl, Hydroxymethyl	Amine functionality, basicity

*Calculated based on molecular formula.

Key Observations:

• Molecular Size and Hydrophobicity: The isobutyl group in the target compound introduces significant steric bulk and hydrophobicity compared to the smaller methyl group in (1-Methylcyclobutyl)methanol. This reduces water solubility and increases affinity for nonpolar solvents.

Substituent Effects on Physicochemical Properties

Cyclobutane Ring Strain:

The cyclobutane ring imposes angle strain (~30° deviation from ideal tetrahedral geometry), which influences reactivity.

Boiling Points and Solubility:

• Alcohols vs. Thiols/Ketones: Compared to isobutyl derivatives with non-hydroxyl groups (e.g., Isobutyl mercaptan, Isobutyl ketone in ), (1-Isobutylcyclobutyl)methanol likely has a higher boiling point due to hydrogen bonding from the -OH group.
• Solvent Compatibility: Evidence from methanol-based preservation studies () suggests that methanol could stabilize such compounds in solution, though the isobutyl group may reduce solubility compared to smaller analogs.